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Compound of Interest

Compound Name: Calcium levulinate dihydrate

Cat. No.: B046904

Abstract

This document provides a detailed laboratory-scale protocol for the synthesis of calcium
levulinate dihydrate (Ca(CsH70s3)2:2H20), a bio-based and water-soluble calcium salt. The
synthesis is achieved through the neutralization of levulinic acid with calcium hydroxide. This
protocol is intended for researchers, scientists, and professionals in drug development, offering
a straightforward and high-yield method for producing this compound. All quantitative data is
summarized, and a detailed experimental workflow is provided.

Introduction

Calcium levulinate is an organic calcium salt derived from levulinic acid, a versatile platform
chemical obtained from the degradation of cellulose.[1] Due to its high water solubility, excellent
bioavailability, and low toxicity, calcium levulinate is a preferred choice for calcium
supplementation in pharmaceutical and food applications.[2][3][4] It is also explored as a
chemical intermediate in the production of biofuels.[3][5] This application note describes a
robust and reproducible laboratory procedure for the synthesis of calcium levulinate
dihydrate, yielding a high-purity product. The synthesis involves the direct reaction of levulinic
acid with calcium hydroxide in an aqueous solution.[2][6][7]

Materials and Reagents
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Material/Reagent Grade Supplier Notes
Levulinic Acid ) ) Corrosive, handle with
Reagent Grade, =98%  Sigma-Aldrich
(CsHs03) care.
Calcium Hydroxide ) o Irritant, avoid
Reagent Grade, 295%  Fisher Scientific ) )
(Ca(OH)2) inhalation.
Deionized Water T ' Mili
e illipore
(H20) yp p
Flammable, use in a
Methanol (CH3OH) ACS Grade VWR

fume hood.

Experimental Protocol

The synthesis of calcium levulinate dihydrate is based on the acid-base neutralization
reaction between levulinic acid and calcium hydroxide.[5]

Reaction Stoichiometry
2 CsHsOs + Ca(OH)2 - Ca(CsH70s3)2 + 2 H20

The subsequent crystallization from water incorporates two molecules of water to form the
dihydrate.

Synthesis Procedure

e Preparation of Reactants: In a 500 mL beaker, suspend 0.370 g (5.00 mmol) of calcium
hydroxide in 200 mL of deionized water.[6]

e Reaction: While stirring the suspension with a magnetic stirrer on a hot plate, add 1.160 g
(20.0 mmol) of levulinic acid.[6]

o Dissolution: Heat the mixture to boiling. Continue boiling and stirring until a clear solution is
formed, indicating the completion of the reaction.[6]

o Crystallization: Transfer the hot, clear solution to an evaporating dish and allow it to cool to
room temperature. White, needle-shaped crystals of calcium levulinate dihydrate will form.
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[6] For obtaining single crystals suitable for X-ray analysis, a saturated solution can be

prepared in 20% methanol in water and left to stand for several days.[6][8]

« |solation of Product: Collect the crystals by suction filtration using a Blchner funnel.[6][8]

e Drying: Dry the collected product at 90°C (363 K) for 24 hours to obtain the final calcium
levulinate dihydrate.[6][8] The expected yield is approximately 1.455 g (95%).[6][8]

Data Summary

The following table summarizes the quantitative data for the synthesis of calcium levulinate

dihydrate.
Parameter Value Reference
Molar Mass of Levulinic Acid 116.12 g/mol N/A
Molar Mass of Calcium
) 74.093 g/mol N/A
Hydroxide
Molar Mass of Calcium
) ] 306.32 g/mol [9]
Levulinate Dihydrate
Stoichiometric Ratio (Levulinic
) 2:1 [6]
Acid:Ca(OH)z2)
Reaction Temperature Boiling (100°C) [6]
Crystallization Temperature Room Temperature [6]
Drying Temperature 90°C [6][8]
Theoretical Yield 1.53¢ Calculated
Actual Yield 1.455¢g [6]1[8]
Percent Yield 95% [6][8]

Characterization

The synthesized calcium levulinate dihydrate can be characterized by various analytical

techniques to confirm its identity and purity.
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pH: A 1 in 10 solution should have a pH between 7.0 and 8.5.[10]

Loss on Drying: Drying at 60°C under vacuum should result in a weight loss of 10.5% to
12.0%, corresponding to the water of hydration.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
o 1H NMR (DMSO-de): 6 2.05 (3H, s), 2.19 (2H, t, J = 6.8 Hz), 2.54 (2H, t, J = 6.8 Hz).[6][8]
o 13C NMR (DMSO-ds): 6 30.2, 31.5, 37.9, 179.6, 208.9.[6][8]

Elemental Analysis: Calculated for C10H18CaOs: C, 39.21%; H, 5.92%. Found: C, 39.02%; H,
6.23%.[6][8]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Workflow for the synthesis of calcium levulinate dihydrate.

Safety Precautions

Levulinic acid is corrosive and should be handled with appropriate personal protective
equipment (PPE), including gloves, safety glasses, and a lab coat.

Calcium hydroxide is an irritant. Avoid inhalation of dust and contact with skin and eyes.

Methanol is flammable and toxic. All operations involving methanol should be conducted in a
well-ventilated fume hood.

Standard laboratory safety practices should be followed throughout the procedure.

Conclusion
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This application note provides a comprehensive and detailed protocol for the laboratory-scale
synthesis of calcium levulinate dihydrate. The described method is efficient, high-yielding,
and produces a product of high purity, suitable for a range of applications in research and
development. The provided characterization data and workflow diagram serve as valuable
resources for researchers undertaking this synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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